Omeprazole-d3
Omeprazole-d3
Omeprazole-d3 is intended for use as an internal standard for the quantification of omeprazole (Item No. 14880) by GC- or LC-MS. Omeprazole is a selective and irreversible inhibitor of the gastric H It is a racemic mixture of two enantiomers, S-omeprazole (esomeprazole magnesium; Item No. 17326) and R-omeprazole (sodium salt) (Item No. 18874), which are prodrugs of the active sulfonamide which is formed by acid-stimulated conversion. Both enantiomers are extensively metabolized by the cytochrome P450 (CYP) isomers CYP2C19 and CYP3A4.
Brand Name:
Vulcanchem
CAS No.:
934293-92-2
VCID:
VC0211988
InChI:
InChI=1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)/i5D,6D,7D
SMILES:
CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC
Molecular Formula:
Molecular Weight:
Omeprazole-d3
CAS No.: 934293-92-2
Reference Standards
VCID: VC0211988
Molecular Formula:
Molecular Weight:
| CAS No. | 934293-92-2 |
|---|---|
| Product Name | Omeprazole-d3 |
| IUPAC Name | 4,5,7-trideuterio-6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole |
| Standard InChI | InChI=1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)/i5D,6D,7D |
| SMILES | CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC |
| Description | Omeprazole-d3 is intended for use as an internal standard for the quantification of omeprazole (Item No. 14880) by GC- or LC-MS. Omeprazole is a selective and irreversible inhibitor of the gastric H It is a racemic mixture of two enantiomers, S-omeprazole (esomeprazole magnesium; Item No. 17326) and R-omeprazole (sodium salt) (Item No. 18874), which are prodrugs of the active sulfonamide which is formed by acid-stimulated conversion. Both enantiomers are extensively metabolized by the cytochrome P450 (CYP) isomers CYP2C19 and CYP3A4. |
| Synonyms | 6-methoxy-2- |
| Reference | 1.Smolka, A.J.,Goldenring, J.R.,Gupta, S., et al. Inhibition of gastric H,K-ATPase activity and gastric epithelial cell IL-8 secretion by the pyrrolizine derivative ML 3000. BMC Gastroenterol. 4(4), 1-11 (2004). |
| PubChem Compound | 136093969 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume